Cas no 61899-45-4 (2H-1-Benzopyran-2-one, 8-(acetyloxy)-5,7-dimethoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 8-(acetyloxy)-5,7-dimethoxy-
• CAS No: 61899-45-4
• MF: C₁₃H₁₂O₆
• MW: 264.230784416199
• CID: 1631988
• PubChem ID: 71391338
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 8-(acetyloxy)-5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-(acetyloxy)-5,7-dimethoxy-
• (5,7-dimethoxy-2-oxochromen-8-yl) acetate
• DTXSID40813212
• 5,7-Dimethoxy-2-oxo-2H-1-benzopyran-8-yl acetate
• 61899-45-4

• Inchi： 1S/C13H12O6/c1-7(14)18-13-10(17-3)6-9(16-2)8-4-5-11(15)19-12(8)13/h4-6H,1-3H3
• InChI Key： AUPUDPSBMQEZNQ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC(=C(C1=2)OC(C)=O)OC)OC)=O

Computed Properties

• Exact Mass: 264.06336
• Monoisotopic Mass: 264.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives